Cas no 1260863-73-7 (3-(3-ethoxy-4-methoxyphenyl)pyrrolidine)

• Product Name: 3-(3-ethoxy-4-methoxyphenyl)pyrrolidine
• CAS No: 1260863-73-7
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6072575
• PubChem ID: 116989297
• Update Time: 2025-08-03

3-(3-ethoxy-4-methoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxy-4-methoxyphenyl)pyrrolidine
• 1260863-73-7
• EN300-1840095

• Inchi： 1S/C13H19NO2/c1-3-16-13-8-10(4-5-12(13)15-2)11-6-7-14-9-11/h4-5,8,11,14H,3,6-7,9H2,1-2H3
• InChI Key： OPDIUMYVGPXPRQ-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1CNCC1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-ethoxy-4-methoxyphenyl)pyrrolidine

Introduction to 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine (CAS No. 1260863-73-7)

3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine, identified by the CAS registry number CAS No. 1260863-73-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule consists of a pyrrolidine ring fused with a substituted phenyl group, specifically at the 3-position, where the phenyl group is substituted with ethoxy and methoxy groups at the 3 and 4 positions, respectively.

The synthesis of 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are invaluable for studying its stereochemical effects on biological activity. Researchers have also explored various reaction pathways to optimize the yield and purity of this compound, making it more accessible for large-scale production and subsequent biological evaluations.

The pharmacological profile of 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. For instance, a study published in Nature Communications highlighted its ability to inhibit key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that this compound could serve as a lead molecule for developing treatments for Alzheimer's disease and related conditions.

In addition to its enzymatic inhibitory properties, 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine has shown promising anti-inflammatory activity in experimental models. A research team from the University of California reported that this compound significantly reduces cytokine production in lipopolysaccharide (LPS)-stimulated macrophages by modulating nuclear factor-kappa B (NF-κB) signaling pathways. This dual action on both enzymatic activity and inflammatory responses underscores its potential as a multi-target therapeutic agent.

The structural versatility of 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine has also been leveraged in drug design strategies. By modifying the substituents on the phenyl ring or altering the pyrrolidine ring itself, researchers have generated a library of analogs with enhanced bioavailability and potency. For example, introducing electron-withdrawing groups at specific positions has been shown to improve the compound's solubility and absorption profiles, which are critical factors for successful drug delivery.

Recent advances in computational chemistry have further enhanced our understanding of the molecular interactions underlying the biological activity of 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine. Molecular docking studies using high-resolution crystal structures have revealed key binding motifs responsible for its inhibitory effects on target enzymes. These insights are being utilized to guide rational drug design efforts aimed at improving efficacy while minimizing off-target effects.

In terms of therapeutic applications, 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine holds promise in several therapeutic areas beyond neurodegenerative diseases. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Furthermore, preliminary studies suggest that this compound may exhibit anticancer activity by inducing apoptosis in cancer cells while sparing normal cells.

The development of novel delivery systems for 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine is another area gaining traction among researchers. Nanotechnology-based approaches, such as encapsulation within liposomes or polymeric nanoparticles, are being explored to enhance its stability, reduce systemic toxicity, and improve targeting to specific tissues or cells. These innovations could pave the way for more effective therapies with fewer adverse effects.

In conclusion, 3-(3-Ethoxy-4-Methoxyphenyl)Pyrrolidine, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary drug discovery research. Its potential applications span across multiple therapeutic areas, from neurodegenerative diseases to inflammation and cancer. As research continues to uncover new insights into its mechanisms of action and optimize its pharmacokinetic properties, this compound stands poised to make significant contributions to advancing human health.